Cas no 234098-38-5 (3-(Bromomethyl)-7-chloroisoquinoline)

• Product Name: 3-(Bromomethyl)-7-chloroisoquinoline
• CAS No: 234098-38-5
• MF: C₁₀H₇BrClN
• MW: 256.526280641556
• CID: 4822277
• Update Time: 2025-06-26

3-(Bromomethyl)-7-chloroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-7-chloroisoquinoline
• 3-bromomethyl-7-chloroisoquinoline
• Isoquinoline, 3-(bromomethyl)-7-chloro-
• 3-(Bromomethyl)-7-chloroisoquinoline

• Inchi： 1S/C10H7BrClN/c11-5-10-4-7-1-2-9(12)3-8(7)6-13-10/h1-4,6H,5H2
• InChI Key： FQBABLFSLXFYOQ-UHFFFAOYSA-N
• SMILES： BrCC1C=C2C=CC(=CC2=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-7-chloroisoquinoline

Professional Introduction to 3-(Bromomethyl)-7-chloroisoquinoline (CAS No. 234098-38-5)

3-(Bromomethyl)-7-chloroisoquinoline (CAS No. 234098-38-5) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its bromomethyl and chloro substituents on an isoquinoline backbone, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents.

The isoquinoline scaffold is a prominent motif in natural products and pharmacologically active compounds, known for its broad spectrum of biological activities. The presence of both bromomethyl and chloro functional groups on the isoquinoline ring enhances its reactivity, allowing for diverse chemical transformations. These modifications enable the compound to participate in nucleophilic substitution reactions, cross-coupling reactions, and other synthetic protocols that are essential for constructing complex molecular architectures.

In recent years, 3-(Bromomethyl)-7-chloroisoquinoline has been extensively studied for its potential applications in drug discovery. Researchers have leveraged its reactivity to develop novel inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors of kinases and other enzymes implicated in cancer and inflammation. The bromomethyl group, in particular, serves as a handle for introducing diverse pharmacophores, while the chloro group provides a site for further functionalization.

One of the most compelling aspects of 3-(Bromomethyl)-7-chloroisoquinoline is its role as a precursor in the synthesis of isoquinoline derivatives with enhanced biological activity. Isoquinoline derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The bromomethyl functionality allows for facile introduction of alcohols or amines via nucleophilic addition reactions, leading to the formation of ethers or amides. This flexibility is particularly valuable in medicinal chemistry, where rapid access to structurally diverse compounds is often required.

The chloro substituent on the isoquinoline ring further contributes to the compound's synthetic utility. It can be displaced by nucleophiles such as thiols or amines, enabling the construction of thioethers or amides. These transformations are critical for generating compounds with optimized pharmacokinetic properties. Additionally, the chloro group can participate in metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in drug development.

Recent advancements in synthetic methodologies have expanded the applications of 3-(Bromomethyl)-7-chloroisoquinoline. For example, researchers have developed novel catalytic systems that facilitate selective functionalization of the bromomethyl and chloro groups under mild conditions. These methods not only improve efficiency but also minimize unwanted side reactions, making the synthesis of isoquinoline derivatives more streamlined and scalable.

The compound's significance extends beyond academic research; it has also found practical applications in industrial settings. Pharmaceutical companies have utilized 3-(Bromomethyl)-7-chloroisoquinoline as an intermediate in large-scale syntheses of bioactive molecules. Its stability under various reaction conditions and compatibility with standard synthetic protocols make it an attractive choice for industrial processes.

In conclusion, 3-(Bromomethyl)-7-chloroisoquinoline (CAS No. 234098-38-5) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to design novel therapeutic agents. As synthetic methodologies continue to evolve, the utility of this compound is expected to grow even further, contributing to advancements in drug discovery and development.